Cas no 2011821-42-2 (tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate
• CAS No: 2011821-42-2
• MF: C₁₃H₁₅FN₂O₂
• MW: 250.268806695938
• CID: 6389233
• PubChem ID: 165917076
• Update Time: 2025-11-03

tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278622
• 2011821-42-2
• tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate

• Inchi： 1S/C13H15FN2O2/c1-13(2,3)18-12(17)16(9-8-15)11-6-4-10(14)5-7-11/h4-7H,9H2,1-3H3
• InChI Key： BADUWAJMEIGLJT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(CC#N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 250.11175589g/mol
• Monoisotopic Mass: 250.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate

Professional Introduction to Compound with CAS No. 2011821-42-2 and Product Name: Tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate

The compound with CAS No. 2011821-42-2 and the product name Tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a tert-butyl group, a cyanomethyl moiety, and a 4-fluorophenyl moiety, each contributing to its distinct chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacophores. The Tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate molecule stands out due to its ability to modulate biological pathways through precise interactions with target enzymes and receptors. The presence of the 4-fluorophenyl group introduces a fluorine atom, which is known for its ability to enhance metabolic stability and binding affinity, making this compound particularly attractive for drug design.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors. The cyanomethyl group serves as a key pharmacophoric element, enabling selective binding to specific biological targets. This feature has been leveraged in recent studies aimed at identifying novel therapeutic agents for various diseases, including cancer and inflammatory disorders. The tert-butyl group, on the other hand, provides steric hindrance, which can be crucial in optimizing drug-like properties such as solubility and bioavailability.

Recent research has highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of a 4-fluorophenyl moiety into the carbamate framework has been shown to improve pharmacokinetic profiles, including increased half-life and reduced susceptibility to metabolic degradation. These attributes are particularly valuable in the context of chronic disease management, where long-term efficacy and safety are paramount. Studies have demonstrated that compounds containing fluorine atoms often exhibit enhanced binding affinity to biological targets, leading to more potent and selective therapeutic effects.

The synthesis of Tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling, have been employed to construct the desired molecular framework. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical research. Its unique structural features make it a valuable building block for designing novel materials with tailored properties. For instance, the combination of electron-withdrawing groups such as the cyanomethyl moiety and electron-donating groups like the 4-fluorophenyl moiety can lead to materials with enhanced electronic characteristics. Such materials are of interest for applications in organic electronics, photovoltaics, and catalysis.

The growing interest in this compound underscores its versatility and potential impact across multiple scientific disciplines. As research continues to uncover new applications and functionalities, it is likely that Tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate will play an increasingly important role in both academic research and industrial development. The ability to fine-tune its chemical properties through structural modifications offers a pathway to discovering next-generation therapeutics and advanced materials.

Future studies may focus on exploring derivative compounds that further enhance the therapeutic potential of this molecule. By modifying key functional groups or introducing additional substituents, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening techniques combined with computational modeling will be instrumental in identifying promising candidates for further development.

In conclusion, the compound with CAS No. 2011821-42-2 and the product name Tert-butyl N-(cyanomethyl)-N-(4-fluorophenyl)carbamate represents a significant contribution to modern chemistry. Its unique structural features and versatile reactivity make it a valuable asset in pharmaceutical research, material science, and beyond. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in shaping the future of chemical innovation.